Cas no 1798404-41-7 (3-(furan-2-yl)methanesulfonyl-1-(E)-2-phenylethenesulfonylazetidine)

• Product Name: 3-(furan-2-yl)methanesulfonyl-1-(E)-2-phenylethenesulfonylazetidine
• CAS No: 1798404-41-7
• MF: C₁₆H₁₇NO₅S₂
• MW: 367.439882040024
• CID: 6366238
• PubChem ID: 71809439
• Update Time: 2025-07-09

3-(furan-2-yl)methanesulfonyl-1-(E)-2-phenylethenesulfonylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)methanesulfonyl-1-(E)-2-phenylethenesulfonylazetidine
• 3-(furan-2-ylmethylsulfonyl)-1-[(E)-2-phenylethenyl]sulfonylazetidine
• 3-[(furan-2-yl)methanesulfonyl]-1-[(E)-2-phenylethenesulfonyl]azetidine
• (E)-3-((furan-2-ylmethyl)sulfonyl)-1-(styrylsulfonyl)azetidine
• AKOS024564954
• 3-((Furan-2-ylmethyl)sulfonyl)-1-(styrylsulfonyl)azetidine
• F6442-2507
• 1798404-41-7

• Inchi： 1S/C16H17NO5S2/c18-23(19,13-15-7-4-9-22-15)16-11-17(12-16)24(20,21)10-8-14-5-2-1-3-6-14/h1-10,16H,11-13H2/b10-8+
• InChI Key： KALSOQAHVTVABM-CSKARUKUSA-N
• SMILES： N1(S(/C=C/C2=CC=CC=C2)(=O)=O)CC(S(CC2=CC=CO2)(=O)=O)C1

Computed Properties

• Exact Mass: 367.05481499g/mol
• Monoisotopic Mass: 367.05481499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 3-(furan-2-yl)methanesulfonyl-1-(E)-2-phenylethenesulfonylazetidine

Introduction to 3-(furan-2-yl)methanesulfonyl-1-(E)-2-phenylethenesulfonylazetidine (CAS No. 1798404-41-7) and Its Emerging Applications in Chemical Biology

The compound 3-(furan-2-yl)methanesulfonyl-1-(E)-2-phenylethenesulfonylazetidine (CAS No. 1798404-41-7) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a structurally complex molecule, it combines the unique properties of furan derivatives with the bioactive potential of sulfonylazetidine scaffolds, making it a subject of significant interest in contemporary chemical biology research. This introduction delves into the molecular characteristics, synthetic pathways, and particularly its emerging applications in medicinal chemistry and drug discovery.

At the core of this compound's identity lies its intricate molecular architecture. The presence of a furan-2-yl moiety introduces a five-membered aromatic ring with oxygen, known for its ability to engage in hydrogen bonding and π-stacking interactions, which are pivotal in modulating biological activity. This is complemented by the methanesulfonyl and sulfonylazetidine groups, which contribute to the molecule's lipophilicity and potential for binding to biological targets such as enzymes and receptors. The double bond in the (E)-2-phenylethenesulfonyl segment further enhances its conformational flexibility, enabling diverse interactions within biological systems.

Recent advancements in synthetic methodologies have enabled more efficient access to this compound. The synthesis typically involves multi-step sequences that incorporate the furan ring via palladium-catalyzed cross-coupling reactions or direct functionalization of furan derivatives. The introduction of the sulfonylazetidine core often requires careful control of reaction conditions to achieve high regioselectivity, leveraging advances in organometallic chemistry and transition-metal catalysis. These synthetic strategies not only improve yield but also open avenues for structural diversification, allowing chemists to explore analogs with tailored biological properties.

The pharmacological relevance of 3-(furan-2-yl)methanesulfonyl-1-(E)-2-phenylethenesulfonylazetidine has been extensively explored in recent years, particularly in the context of developing novel therapeutic agents. Its structural features suggest potential activity against a range of targets, including kinases, proteases, and ion channels. Notably, the sulfonylazetidine scaffold has been recognized for its ability to modulate enzyme activity through allosteric binding or covalent inhibition mechanisms. Preliminary studies have highlighted its interactions with cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression.

In line with these findings, researchers have begun investigating derivatives of this compound as inhibitors of CDK4/6, a key axis implicated in tumor growth and metastasis. The furan-2-yl group's ability to form hydrogen bonds with polar residues in the active site has been exploited to enhance binding affinity. Additionally, computational modeling has been employed to predict optimal conformations for drug-like properties such as solubility and metabolic stability. These efforts align with broader trends in oncology research aimed at developing next-generation kinase inhibitors with improved selectivity and reduced toxicity.

Beyond oncology, this compound has shown promise in other therapeutic areas. Its structural motifs have been explored as scaffolds for antimicrobial agents, where sulfonyl groups are known to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Furthermore, its ability to interact with nucleophilic residues has led to investigations into its potential as an antiviral agent, targeting viral proteases or polymerases that rely on similar mechanistic principles.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the exploration of this compound's potential applications. Predictive models have been trained on large datasets containing bioactivity profiles to identify promising derivatives for further optimization. These computational tools not only predict binding affinities but also suggest modifications that could enhance potency or selectivity against specific targets. Such approaches represent a paradigm shift from traditional trial-and-error screening toward data-driven innovation.

From a chemical biology perspective, 3-(furan-2-yl)methanesulfonyl-1-(E)-2-phenylethenesulfonylazetidine serves as an excellent model system for studying molecular recognition processes at the atomic level. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate its interactions with biological targets at high resolution. These studies provide critical insights into how small molecules modulate protein function and offer valuable data for refining structure-based drug design strategies.

The development of novel analytical methods has also contributed to our understanding of this compound's behavior in biological systems. Mass spectrometry-based approaches enable high-throughput screening for metabolites or degradation products post-administration, while techniques like surface plasmon resonance (SPR) allow real-time monitoring of binding events between the compound and its targets. Such methodologies are essential for characterizing pharmacokinetic profiles and ensuring therapeutic efficacy.

Looking ahead, the future prospects for 3-(furan-2-yl)methanesulfonyl-1-(E)-2-phenylethenesulfonylazetidine are bright, driven by ongoing research efforts aimed at expanding its therapeutic applications and optimizing its pharmacological profile. Collaborative initiatives between academia and industry are likely to yield new derivatives with enhanced properties suitable for clinical development. Additionally, green chemistry principles may guide future synthetic routes toward more sustainable practices without compromising efficiency or yield.

In conclusion,3-(furan-2-yl)methanesulfonyl-1-(E)-2-phenylethenesulfonylazetidine (CAS No. 1798404-41-7) exemplifies how structurally complex molecules can serve as valuable starting points for innovation in chemical biology and drug discovery. Its unique combination of chemical features positions it as a promising candidate for further exploration across multiple therapeutic areas. As research progresses，this compound is poised to contribute significantly to our understanding of molecular interactions and their implications for human health.